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Compound of Interest

Compound Name:
1,2-dibromo-4,5-

dimethoxybenzene

Cat. No.: B1585919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 1,2-dibromo-4,5-
dimethoxybenzene from veratrole (1,2-dimethoxybenzene). The primary method detailed is

the direct electrophilic bromination of veratrole using a combination of potassium bromate and

hydrobromic acid in acetic acid. This process is a well-established and efficient route to the

desired dibrominated product, a valuable intermediate in the synthesis of various organic

compounds.

Reaction Principle
The synthesis of 1,2-dibromo-4,5-dimethoxybenzene from veratrole is achieved through an

electrophilic aromatic substitution reaction.[1] The methoxy groups (-OCH₃) on the veratrole

ring are activating and ortho-, para-directing. Due to the symmetrical nature of veratrole, the

two bromine atoms are directed to the 4 and 5 positions of the benzene ring. The reaction

utilizes potassium bromate (KBrO₃) and hydrobromic acid (HBr) to generate bromine (Br₂) in

situ, which then acts as the electrophile.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 1,2-dibromo-4,5-
dimethoxybenzene from veratrole, based on a representative experimental protocol.[2]
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Parameter Value

Starting Material Veratrole (1,2-dimethoxybenzene)

Reagents
Potassium bromate (KBrO₃), Hydrobromic acid

(HBr, 48%), Acetic acid (glacial)

Product 1,2-dibromo-4,5-dimethoxybenzene

Molecular Formula C₈H₈Br₂O₂

Molecular Weight 295.96 g/mol

Typical Yield 61%

Melting Point 87 °C

Appearance Crystalline solid

Detailed Experimental Protocol
This protocol is adapted from established laboratory procedures for the bromination of

veratrole.[2]

Materials:

Veratrole (1,2-dimethoxybenzene)

Potassium bromate (KBrO₃)

Hydrobromic acid (HBr, 48% aqueous solution)

Glacial acetic acid

Sodium disulfite (Na₂S₂O₃)

Ethanol

Ice

Equipment:
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Erlenmeyer flask

Magnetic stirrer and stir bar

Thermometer

Dropping funnel

Ice bath

Büchner funnel and suction flask

Beakers

Graduated cylinders

Desiccator

Procedure:

Reaction Setup: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar and a

thermometer, dissolve 4.15 g (30.0 mmol) of veratrole in 40 mL of glacial acetic acid.

Addition of Bromate: To the stirred solution, add 3.34 g (20.0 mmol) of potassium bromate.

The potassium bromate may not dissolve completely at this stage.

Addition of Hydrobromic Acid: Slowly add 12 mL (105 mmol) of 48% hydrobromic acid

dropwise to the stirred mixture at room temperature. Monitor the temperature of the reaction

mixture.

Temperature Control: The reaction is exothermic. If the temperature rises to approximately

45 °C, the potassium bromate will dissolve completely. Maintain the temperature and

continue stirring for an additional 30 minutes at room temperature.

Precipitation: Pour the reaction mixture into 100 mL of ice-cold water and stir for 15 minutes

to facilitate the precipitation of the crude product.

Isolation of Crude Product: Collect the precipitate by suction filtration using a Büchner funnel.
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Washing: Wash the collected solid first with 20 mL of a 0.2 M sodium disulfite solution to

remove any unreacted bromine, and then with 20 mL of water.

Purification: Recrystallize the crude product from 10 mL of ethanol.

Drying: Dry the purified crystals in a desiccator over silica gel to a constant weight. The

expected yield is approximately 5.40 g (61%).

Visualizations
Reaction Workflow
The following diagram illustrates the key steps in the synthesis of 1,2-dibromo-4,5-
dimethoxybenzene from veratrole.
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Caption: Workflow for the synthesis of 1,2-dibromo-4,5-dimethoxybenzene.

Signaling Pathway: Electrophilic Aromatic Substitution
This diagram outlines the mechanism of the electrophilic aromatic substitution for the

bromination of veratrole.
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Caption: Mechanism of electrophilic bromination of veratrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-from-veratrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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